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Compound of Interest

Compound Name: UNC3866

Cat. No.: B15583441 Get Quote

Suspected Country of Origin: Iran
Multiple cybersecurity firms have identified UNC3866 as a cyber espionage group with strong

ties to Iran. This attribution is based on a combination of factors, including the group's targeting

patterns, which align with Iranian state interests, and technical indicators within their malware

and infrastructure. UNC3866 has been observed targeting individuals and organizations in the

Middle East, particularly Israel, as well as the United States and other regions. The group's

activities often focus on intelligence gathering and data theft.

Core Operations and Technical Analysis
UNC3866 is known for its sophisticated social engineering campaigns and its use of custom

malware to achieve its objectives. The group often leverages legitimate websites and services

for command and control (C2) communications, making their traffic difficult to detect.
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Tactic, Technique, or Procedure (TTP) Description

Initial Access

Spearphishing emails with malicious

attachments or links. Exploitation of public-

facing applications, such as the Log4j

vulnerability.

Execution
Use of PowerShell and other scripting

languages to execute malicious payloads.

Persistence

Creation of scheduled tasks and modification of

registry keys to maintain access to

compromised systems.

Defense Evasion

Use of legitimate code-signing certificates to

bypass security controls. Obfuscation of

malware and C2 traffic.

Command and Control

Use of legitimate websites and cloud services

(e.g., Google Drive, Dropbox) for C2

communications.

Exfiltration
Archiving and compressing stolen data before

exfiltration to C2 servers.

Malware Variant Type Description

SCREENSHOT Backdoor

A lightweight backdoor capable

of taking screenshots,

executing commands, and

exfiltrating data.

DOGCALL Backdoor

A more fully-featured backdoor

with capabilities for file system

manipulation, process

injection, and network

reconnaissance.
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Experimental Protocols: Malware Analysis
Methodology
A detailed analysis of UNC3866's malware, such as SCREENSHOT and DOGCALL, involves a

multi-step process to reverse engineer its functionality and understand its capabilities.

1. Static Analysis:

File Identification: Use tools like file and TrID to identify the file type and any packing or

obfuscation methods used.

String Extraction: Employ utilities like strings to extract embedded strings from the binary,

which may reveal clues about functionality, C2 domains, or error messages.

Disassembly: Utilize a disassembler such as IDA Pro or Ghidra to analyze the assembly

code of the malware. This allows for an in-depth examination of the program's logic and

functions.

Code Decompilation: Where possible, use a decompiler to reconstruct a higher-level

representation of the code, making it easier to understand the malware's behavior.

2. Dynamic Analysis:

Sandboxing: Execute the malware in a controlled and isolated environment (sandbox) like

Cuckoo Sandbox or a dedicated virtual machine. This allows for the observation of the

malware's behavior without risking infection of the host system.

Process Monitoring: Use tools like Process Monitor (ProcMon) and Process Hacker to

monitor file system changes, registry modifications, and network connections made by the

malware.

Network Traffic Analysis: Capture and analyze network traffic using tools like Wireshark and

Fiddler to identify C2 servers, communication protocols, and the data being exfiltrated.

Debugging: Attach a debugger (e.g., x64dbg, WinDbg) to the running malware process to

step through its execution, inspect memory, and analyze its behavior in real-time.
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3. Code and Infrastructure Analysis:

Code Similarity Analysis: Compare the code of the malware sample with known malware

families to identify any shared code or libraries. This can help in attributing the malware to a

specific threat actor.

C2 Infrastructure Analysis: Investigate the domains and IP addresses used for command and

control. This can involve WHOIS lookups, passive DNS analysis, and searching for related

infrastructure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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